Cas no 82628-89-5 (4-Aminophlorizin)

4-Aminophlorizin Properties

Names and Identifiers

• 4-Aminophlorizin
• 3-(4-aminophenyl)-1-[2,4-dihydroxy-6-[(2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]propan-1-one
• 82628-89-5
• AKOS030254287
• 2-[3-(4-Aminophenyl)propanoyl]-3,5-dihydroxyphenyl beta-D-threo-hexopyranoside
• DTXSID70675603
• +Expand

• InChIKey： ZOUNSRHGQVWZJN-NFRVFMFJSA-N
• Inchi： InChI=1S/C21H25NO9/c22-11-4-1-10(2-5-11)3-6-13(25)17-14(26)7-12(24)8-15(17)30-21-20(29)19(28)18(27)16(9-23)31-21/h1-2,4-5,7-8,16,18-21,23-24,26-29H,3,6,9,22H2/t16?,18-,19+,20?,21-/m1/s1
• SMILES： C1=CC(=CC=C1CCC(=O)C2=C(C=C(C=C2OC3C(C(C(C(O3)CO)O)O)O)O)O)N

Computed Properties

• Exact Mass: 435.15300
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 7
• Monoisotopic Mass: 435.15293138g/mol
• Heavy Atom Count: 31
• Complexity: 585
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 183Ų

Experimental Properties

• LogP: 0.25540
• PSA: 182.93000